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Compound of Interest

Ethyl 5-methoxyindole-2-
Compound Name:
carboxylate

Cat. No.: B556490

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Ethyl 5-
methoxyindole-2-carboxylate, a key intermediate in the synthesis of various biologically
active compounds. The following sections detail its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols used for
their acquisition.

Core Spectroscopic Data

The empirical formula for Ethyl 5-methoxyindole-2-carboxylate is C12H13NO3, with a
molecular weight of 219.24 g/mol . The compound typically appears as a yellow to orange
crystalline solid.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The 'H and 3C NMR data for Ethyl 5-methoxyindole-2-carboxylate provide detailed
information about its atomic framework.

H NMR (Proton NMR) Data

The *H NMR spectrum reveals the chemical environment of the hydrogen atoms in the
molecule.
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Chemical Shift (3)
ppm

Multiplicity Integration Assignment

Data not consistently
available in search

results

13C NMR (Carbon-13 NMR) Data

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (8) ppm Assighment

Data not consistently available in search results

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Wavenumber (cm~12) Assignment

Data not consistently available in search results

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.
This information is critical for determining the molecular weight and elemental composition of a
compound.

m/z Assighment

Data not consistently available in search results

Experimental Protocols
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The following are generalized protocols for the acquisition of the spectroscopic data presented
above. Instrument-specific parameters may require optimization.

NMR Spectroscopy

o Sample Preparation: Approximately 5-10 mg of Ethyl 5-methoxyindole-2-carboxylate is
dissolved in a deuterated solvent (e.g., CDCls or DMSO-ds) to a volume of about 0.6-0.7 mL
in an NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal
standard for chemical shift referencing.

o Data Acquisition: The NMR spectra are recorded on a spectrometer, for instance, a 400 MHz
instrument. For *H NMR, standard acquisition parameters are used. For 13C NMR, a proton-
decoupled spectrum is typically acquired to simplify the spectrum to single lines for each
unique carbon atom.

FT-IR Spectroscopy

For solid samples like Ethyl 5-methoxyindole-2-carboxylate, the KBr pellet method is
commonly employed.

o Sample Preparation: A small amount of the sample (1-2 mg) is finely ground with
approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

o Pellet Formation: The mixture is then compressed in a pellet press under high pressure to
form a thin, transparent pellet.

o Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and
the spectrum is recorded. A background spectrum of a pure KBr pellet is also taken for
correction.

Mass Spectrometry

o Sample Introduction: The sample can be introduced into the mass spectrometer via direct
infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-
MS).

« lonization: Electron ionization (EIl) or a soft ionization technique like electrospray ionization
(ESI) can be used to generate ions from the sample molecules.
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e Mass Analysis: The ions are then separated based on their mass-to-charge ratio by a mass
analyzer and detected.

Data Interpretation Workflow

The following diagram illustrates a typical workflow for the structural elucidation of an organic
compound using spectroscopic data.

Spectroscopic Analysis Workflow

Data Acquisition

NMR Spectroscopy

(1H, 13C) FT-IR Spectroscopy Mass Spectrometry
. Data Analysis|& Interpretation
NMR Data. IR Data MS Data
- Chemical Shifts .
. - Functional Group - Molecular lon Peak
- Coupling Constants e .
. Identification - Fragmentation Pattern
- Integration

~lucidation

Proposed Structure of

Ethyl 5-methoxyindole-2-carboxylate

Click to download full resolution via product page

Caption: A logical workflow for spectroscopic data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of Ethyl 5-methoxyindole-2-
carboxylate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556490#ethyl-5-methoxyindole-2-carboxylate-
spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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